(4aS*,7aR*)-1-(1,2-benzisoxazol-3-ylacetyl)-4-propyloctahydrothieno[3,4-b]pyrazine 6,6-dioxide

• IUPAC Name: 1-[(4aR,7aS)-6,6-dioxo-1-propyl-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-2-(1,2-benzoxazol-3-yl)ethanone
• InChI: InChI=1S/C18H23N3O4S/c1-2-7-20-8-9-21(16-12-26(23,24)11-15(16)20)18(22)10-14-13-5-3-4-6-17(13)25-19-14/h3-6,15-16H,2,7-12H2,1H3/t15-,16+/m1/s1
• InChI Key: PAXCXCHQDYSNOR-CVEARBPZSA-N
• Canonical SMILES: CCCN1CCN(C2C1CS(=O)(=O)C2)C(=O)CC3=NOC4=CC=CC=C43
• Isomeric SMILES: CCCN1CCN([C@@H]2[C@H]1CS(=O)(=O)C2)C(=O)CC3=NOC4=CC=CC=C43
• Molecular Formula: C18H23N3O4S
• Molecular Weight: 377.5 g/mol

Description

The compound is a part of a class of chemicals that have been explored for various synthetic and biological applications due to their unique structural features. These compounds often exhibit significant chemical reactivity and biological activity due to their multifaceted structural framework.

Synthesis Analysis

Synthesis of compounds related to the requested chemical involves multi-step reactions that include cyclo-condensation reactions, ring closure, and the introduction of specific functional groups to achieve the desired molecular architecture. For instance, N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide has been used as a catalyst for the synthesis of related heterocyclic compounds through a one-pot multi-component reaction (MCR) in water, highlighting the versatility of such compounds in synthetic chemistry (Khazaei et al., 2015).

Molecular Structure Analysis

The molecular structure of these compounds is often complex, with multiple stereocenters and heterocyclic rings. X-ray crystallography and NMR spectroscopy are crucial techniques for elucidating these structures, providing insights into their three-dimensional conformation and chemical properties.

Chemical Reactions and Properties

Compounds of this class participate in various chemical reactions, including cycloadditions, N-alkylation, and aromatic substitutions. Their chemical properties are influenced by the presence of multiple reactive sites, which allow for a broad range of chemical transformations. For example, the synthesis of benzyl (6S)-1,3-dichloro-4-oxo-4,6,7,8-tetrahydro-pyrrolo[1,2-a]pyrazine-6-carboxylic ester showcases the complexity and reactivity of these molecules (Gloanec et al., 2002).

Scientific Research Applications

Synthesis and Characterization

This chemical compound is involved in the synthesis of various heterocyclic compounds, which are crucial in medicinal chemistry. For instance, Hassan et al. (2014) reported the synthesis and characterization of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives, highlighting the importance of such chemical structures in drug development (Hassan, Hafez, & Osman, 2014).

Biological Activities

Compounds derived from this chemical structure have shown significant biological activities. For example, a study by El-Emary, Al-muaikel, & Moustafa (2002) demonstrated the antimicrobial activity of new heterocycles based on a similar pyrazole structure (El‐Emary, Al-muaikel, & Moustafa, 2002).

Pharmacological Applications

In pharmacology, derivatives of this compound are explored for their potential therapeutic effects. Cui et al. (2019) synthesized novel Pyrazole Derivatives to investigate their tumor cell growth inhibitory activity, indicating the compound's relevance in cancer research (Cui, Tang, Zhang, & Liu, 2019).

Antimicrobial Properties

The antimicrobial properties of compounds synthesized from this structure are also notable. Al-Adiwish et al. (2013) synthesized new fused pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine derivatives from 5-aminopyrazoles, reporting their antibacterial activity and cytotoxicity (Al-Adiwish, Tahir, Siti-Noor-Adnalizawati, Hashim, Ibrahim, & Yaacob, 2013).